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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzyl alcohol

Cat. No.: B1295448 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 4-Hydroxy-3-nitrobenzyl alcohol (CAS No. 41833-13-0), ensuring

compliance and minimizing risk.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 4-Hydroxy-3-nitrobenzyl alcohol. This compound is classified as a hazardous

substance, and appropriate personal protective equipment (PPE) must be worn at all times.

Key Hazards:

Skin Irritation (H315): Causes skin irritation.[1]

Serious Eye Irritation (H319): Causes serious eye irritation.[1]

Respiratory Irritation (H335): May cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

In the event of exposure, follow standard first-aid procedures and seek medical attention if

irritation persists.

Quantitative Hazard Classification
The following table summarizes the hazard classification for 4-Hydroxy-3-nitrobenzyl alcohol
according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).

Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Step-by-Step Disposal Protocol
The disposal of 4-Hydroxy-3-nitrobenzyl alcohol must be managed as hazardous waste.

Adherence to institutional, local, state, and federal regulations is mandatory.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled hazardous waste container for 4-Hydroxy-3-
nitrobenzyl alcohol and any materials contaminated with it (e.g., gloves, weighing paper,

pipette tips).

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

2. Containerization:
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Use a chemically compatible and sealable container for waste collection. A high-density

polyethylene (HDPE) container with a screw-top cap is recommended.

Ensure the container is in good condition and free from leaks or cracks.

Keep the waste container closed at all times except when adding waste.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "4-Hydroxy-3-nitrobenzyl alcohol" and its

CAS number: "41833-13-0."

Indicate the start date of waste accumulation.

List all constituents of the waste, including any solvents used for rinsing.

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be under the control of laboratory personnel and away from general traffic

areas.

Ensure secondary containment is in place to capture any potential leaks.

5. Disposal Request and Pickup:

Once the waste container is full or has been in storage for the maximum allowable time

according to institutional policy (typically 90-180 days), contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup.

Do not dispose of 4-Hydroxy-3-nitrobenzyl alcohol down the drain or in regular trash.

Experimental Protocol: Spill Cleanup
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In the event of a spill of 4-Hydroxy-3-nitrobenzyl alcohol, the following protocol should be

followed to ensure safety and proper cleanup.

1. Immediate Response:

Alert personnel in the immediate area of the spill.
If the spill is large or involves other hazardous materials, evacuate the area and contact
EHS.

2. Personal Protective Equipment (PPE):

Don the appropriate PPE as outlined in the "Immediate Safety and Handling Precautions"
section.

3. Spill Containment:

For a solid spill, carefully sweep the material into a designated hazardous waste container.
Avoid generating dust.
For a solution spill, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or
a commercial chemical absorbent).

4. Cleanup:

Once the liquid is absorbed, carefully scoop the absorbent material into the designated
hazardous waste container.
Clean the spill area with a suitable solvent (e.g., water, if the material is soluble), and collect
the cleaning materials as hazardous waste.

5. Decontamination:

Wipe down the affected area with a damp cloth.
All materials used for cleanup, including gloves and wipes, must be placed in the hazardous
waste container.

6. Reporting:

Report the spill to your laboratory supervisor and EHS department, regardless of the size.

Disposal Workflow Diagram
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Caption: Disposal workflow for 4-Hydroxy-3-nitrobenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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